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Compound of Interest

Compound Name: Tranilast sodium

Cat. No.: B1139417 Get Quote

Essential safety and logistical information for the responsible management of Tranilast
sodium waste.

This document provides procedural guidance for the proper disposal of Tranilast sodium, a

compound identified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Adherence to these protocols is crucial for ensuring laboratory safety and

environmental protection.

Hazard Profile and Regulatory Compliance
Tranilast sodium is classified as an acute oral toxicant (Category 4) and presents a significant

hazard to the aquatic environment.[1] The universally recognized precautionary statement for

its disposal is P501: "Dispose of contents/ container to an approved waste disposal plant."[1][2]

This directive underscores the necessity of treating Tranilast sodium as a hazardous chemical

waste. Disposal into regular trash or down the sanitary sewer is strictly prohibited.[3][4]
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Hazard Category Classification GHS Hazard Statement

Acute Oral Toxicity Category 4
H302: Harmful if swallowed[1]

[2][5][6]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Step-by-Step Disposal Protocol
The following workflow outlines the mandatory steps for the safe disposal of Tranilast sodium
from a laboratory setting. This process is designed to comply with general laboratory chemical

waste management guidelines and regulations such as the Resource Conservation and

Recovery Act (RCRA).[3][7]
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Waste Generation & Collection

Storage & Documentation

Disposal & Pickup

1. Identify Tranilast Sodium Waste
(Solid, solutions, contaminated labware)

2. Select a Compatible Waste Container
(Clearly labeled, leak-proof, screw cap)

Ensure chemical compatibility

3. Transfer Waste into Container
(Use appropriate PPE, avoid spills)

4. Securely Close and Label Container
('Hazardous Waste', 'Tranilast Sodium')

Immediately after adding waste

5. Store in Designated Satellite Accumulation Area (SAA)
(At or near the point of generation)

6. Maintain Waste Accumulation Log

Document all additions

7. Request Waste Pickup
(Contact institutional EHS or approved contractor)

When container is full or storage time limit is reached

8. Professional Disposal
(Transport to an approved waste disposal plant)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Tranilast sodium waste in a laboratory setting.
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Experimental Protocols for Waste Handling
No specific experimental protocols for the chemical neutralization or deactivation of Tranilast
sodium for disposal purposes are readily available in standard laboratory guidelines. The

primary and mandated disposal method is through a licensed hazardous waste management

service.

Key Operational Procedures:

Waste Segregation: Do not mix Tranilast sodium waste with other incompatible chemical

waste streams.[3][8] Incompatible materials include strong acids/alkalis and strong

oxidizing/reducing agents.[1]

Container Management:

Use containers that are chemically compatible with Tranilast sodium and are in good

condition, free from leaks or damage.[3][8]

Containers must be kept securely capped at all times, except when adding waste.[7][8]

Label the container clearly with "Hazardous Waste" and the specific chemical name,

"Tranilast Sodium."[7]

Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or

near the point of waste generation.[7][8]

Do not exceed the storage limits for hazardous waste (typically 55 gallons) or acutely toxic

waste (one quart) in the SAA.[7][9]

Spill Management:

In case of a spill, treat the spilled material and any cleanup supplies (e.g., absorbent pads,

gloves) as hazardous waste.[9]

Sweep up solid spills and place them into a suitable, closed container for disposal.[5]

Avoid creating dust.[2][5]
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Ensure adequate ventilation and wear appropriate Personal Protective Equipment (PPE),

including gloves, safety glasses, and a lab coat.[5]

Disposal of Empty Containers:

A container that held Tranilast sodium should be considered hazardous waste unless it

has been triple-rinsed.[9]

The rinsate from the triple rinse must be collected and disposed of as hazardous waste.[9]

After proper rinsing, deface the original label before disposing of the container as regular

trash.[9]

Requesting Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or an

equivalent office to schedule a pickup for the hazardous waste.[7]

Follow all institutional procedures for waste collection requests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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